N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3,4-dimethoxybenzamide” is a chemical compound . It is not intended for human or veterinary use and is for research use only.
Physical and Chemical Properties Analysis
The molecular weight of this compound is 270.72 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources .Scientific Research Applications
Herbicide Application and Soil Metabolism
Unexpected Hydrolysis and Soil Metabolism
Research on isoxaben, a compound structurally related to N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-3,4-dimethoxybenzamide, reveals its transformation through hydrolysis into unexpected products, suggesting a potential application as a herbicide. The study also notes that such compounds undergo significant soil metabolism, forming products that do not raise concerns about the formation of carcinogenic compounds in soil. This indicates the environmental degradation pathways of these herbicides and their potential impact on soil health (Rouchaud et al., 2010; Rouchaud et al., 1993).
Antitumor Activity
Hypoxia-Selective Cytotoxicity
A derivative within the same chemical family has been investigated for its hypoxia-selective cytotoxicity against tumor cells, demonstrating significant potential as an antitumor agent. This research indicates that derivatives of this compound could be explored for their selective action against hypoxic tumor environments, which is a hallmark of many types of cancer (Palmer et al., 1996).
Anticonvulsant Activity
Chemical Oxidation and Anticonvulsant Application
Studies on closely related compounds have explored their potential as anticonvulsants, focusing on the chemical oxidation and resultant pharmacological activity. This suggests that derivatives of this compound might exhibit neurological benefits, potentially leading to new treatments for epilepsy or other seizure disorders (Adolphe-Pierre et al., 1998).
Environmental Degradation
Photodegradation and Environmental Stability
Research on isoxaben also provides insights into the environmental degradation of similar compounds, particularly through photodecomposition in aqueous systems and solid phases. Understanding these pathways is crucial for evaluating the environmental impact of such chemicals, including their persistence and potential toxicity in non-target areas (Schmitt et al., 1992).
Mechanism of Action
Properties
IUPAC Name |
N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O6/c1-25-16-7-5-13(9-19(16)27-3)18-11-15(23-29-18)12-22-21(24)14-6-8-17(26-2)20(10-14)28-4/h5-11H,12H2,1-4H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITHGRXGJGDISAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=C(C=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.